Cas no 332907-27-4 (2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide)

• Product Name: 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide
• CAS No: 332907-27-4
• MF: C₂₄H₂₂N₄OS
• MW: 414.522683620453
• CID: 5195140
• Update Time: 2026-03-05

2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide

• Inchi： 1S/C24H22N4OS/c1-18-10-8-9-15-21(18)25-23(29)17-30-24-27-26-22(16-19-11-4-2-5-12-19)28(24)20-13-6-3-7-14-20/h2-15H,16-17H2,1H3,(H,25,29)
• InChI Key： NOJXMLZKGZPAFW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1N(C2=CC=CC=C2)C(CC2=CC=CC=C2)=NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8

Additional information on 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 332907-27-4 and Product Name: 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide

The compound with the CAS number 332907-27-4 and the product name 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a triazole ring and a sulfanyl group in its molecular structure suggests that it may exhibit properties suitable for various therapeutic applications.

Recent studies in the domain of medicinal chemistry have highlighted the importance of heterocyclic compounds, particularly those incorporating triazole moieties, in the development of novel pharmacological agents. The triazole ring is known for its stability and ability to engage in multiple hydrogen bonding interactions, making it an attractive scaffold for drug design. In particular, derivatives of triazole have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide, including the benzyl and phenyl groups, further tailors its potential biological activity.

The sulfanyl group attached to the triazole ring in this compound introduces additional functional diversity, which can influence both its solubility and reactivity. Sulfanyl-containing compounds are often studied for their role in enzyme inhibition and as intermediates in the synthesis of more complex molecules. The combination of a triazole sulfanyl derivative with an acetamide moiety suggests that this compound may interact with biological targets in a multifaceted manner, potentially leading to synergistic effects when used in combination therapies.

In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The structural features of 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide make it a promising candidate for further investigation. Specifically, the presence of aromatic rings and polar functional groups enhances its potential to interact with proteins and enzymes involved in disease processes.

One particularly intriguing aspect of this compound is its potential as an inhibitor of certain kinases or phosphodiesterases that play critical roles in cellular signaling. Kinase inhibitors are among the most widely researched therapeutic agents due to their efficacy against a variety of diseases. The unique scaffold of 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide, with its combination of a triazole ring and an acetamide group, could provide the necessary binding affinity and selectivity required for such applications.

Furthermore, the benzyl and phenyl substituents may contribute to the compound's ability to cross the blood-brain barrier or interact with specific receptors within neural tissues. This makes it a candidate for exploring treatments related to central nervous system disorders. Current research trends indicate that modulating neural pathways using small molecules is a viable strategy for addressing conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, may be employed to enhance efficiency. The introduction of chiral centers through stereoselective reactions could also be explored to develop enantiomerically pure forms of this molecule, which often exhibit improved pharmacological properties.

Evaluation of the pharmacokinetic properties of 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide is essential before advancing to clinical trials. Parameters such as bioavailability, metabolic stability, and excretion pathways must be thoroughly characterized. Computational modeling techniques can aid in predicting these properties early in the drug discovery process, saving time and resources.

In conclusion,332907-27-4 represents a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups positions it as a valuable candidate for further research into areas ranging from oncology to neurology. As our understanding of biological systems continues to evolve,[this compound] may serve as a foundation for developing novel treatments that address unmet medical needs.